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Compound of Interest

Compound Name: 5-ROX

CAS No.: 216699-35-3

Cat. No.: B613771

Get Quote

For researchers and professionals in drug development, the accurate labeling of

oligonucleotide probes is paramount for the reliability of experimental results. This guide

provides a comprehensive comparison of 5-Carboxy-X-rhodamine (5-ROX) with other common

fluorescent probes and details the experimental protocols necessary to validate labeling

efficiency.

Comparative Analysis of 5-ROX and Alternative
Fluorophores
5-ROX is a popular red fluorescent dye frequently used for labeling oligonucleotides.[1] Its

selection is often based on its spectral properties, which are compatible with many common

detection instruments. However, a variety of other fluorescent dyes are available, each with

unique characteristics. The choice of a suitable alternative often depends on the specific

application, instrumentation, and the desired spectral properties.[2][3]

Below is a comparison of key performance indicators for 5-ROX and several common

alternative dyes used in oligonucleotide labeling.
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Dye
Excitation
Max (nm)

Emission
Max (nm)

Extinction
Coefficient
(cm⁻¹M⁻¹)

Quantum
Yield (Φ)

Color

5-ROX 570 - 578 591 - 604
82,000 -

93,000
~0.94 Red-Orange

6-FAM 495 - 496 516 - 520
70,000 -

83,000
~0.93 Yellow-Green

HEX 535 556 80,000
Not Widely

Reported
Yellow-Green

TET 521 536 80,000
Not Widely

Reported
Yellow-Green

Cy3 550 570 150,000 ~0.31 Orange-Red

Cy5 649 664 250,000 ~0.20 Far-Red

Texas Red® 583 - 596 603 - 615 85,000 ~0.61 Red

TAMRA 555 580 91,000 ~0.11 Orange-Red

Note: The exact spectral properties can vary slightly depending on the conjugation partner and

the solvent environment.

Experimental Protocols for Validating Labeling
Efficiency
The efficiency of the labeling reaction, which is the percentage of oligonucleotide probes

successfully coupled with the fluorescent dye, can be determined using several methods. The

two most common and reliable methods are UV-Vis Spectrophotometry and High-Performance

Liquid Chromatography (HPLC).

Method 1: UV-Vis Spectrophotometry
This method relies on the distinct absorbance peaks of the oligonucleotide and the fluorescent

dye. By measuring the absorbance at 260 nm (for the oligonucleotide) and the maximum

absorbance wavelength of the dye, the degree of labeling can be calculated.
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Protocol:

Oligonucleotide Quantification:

Resuspend the lyophilized oligonucleotide in a suitable buffer (e.g., TE buffer, pH 8.0) to

an approximate concentration.

Measure the absorbance of the oligonucleotide solution at 260 nm (A260) using a UV-Vis

spectrophotometer.[4]

Calculate the concentration of the oligonucleotide. For DNA, an A260 of 1.0 corresponds

to approximately 33 µg/mL for single-stranded DNA.

Dye Labeling Reaction:

The labeling of amine-modified oligonucleotides with NHS-ester activated dyes like 5-ROX
is a common method.[5]

Dissolve the amine-modified oligonucleotide in a labeling buffer (e.g., 0.1 M sodium

bicarbonate, pH 8.5).

Dissolve the amine-reactive 5-ROX dye in a compatible solvent like DMSO immediately

before use.[5]

Mix the oligonucleotide and the reactive dye at a specific molar ratio and incubate at room

temperature for several hours or overnight.[5]

Purification of the Labeled Probe:

It is crucial to remove any unreacted, free dye from the labeled oligonucleotide. This can

be achieved through methods like ethanol precipitation, size-exclusion chromatography, or

HPLC.

Spectrophotometric Analysis of the Labeled Probe:

Measure the absorbance of the purified labeled oligonucleotide solution at 260 nm (A260)

and at the maximum absorbance wavelength of the dye (e.g., ~575 nm for 5-ROX).
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The absorbance of the dye at 260 nm can interfere with the oligonucleotide measurement.

A correction factor is needed to account for this. The correction factor is the ratio of the

dye's absorbance at 260 nm to its absorbance at its maximum wavelength (A260/Amax).

Calculation of Labeling Efficiency:

Concentration of Oligonucleotide (M) = [A260 - (Amax_dye × CF)] / ε_oligo

Concentration of Dye (M) = Amax_dye / ε_dye

Labeling Efficiency (%) = (Concentration of Dye / Concentration of Oligonucleotide) ×

100

Where:

A260 = Absorbance at 260 nm

Amax_dye = Absorbance at the dye's maximum wavelength

CF = Correction factor for the dye's absorbance at 260 nm

ε_oligo = Molar extinction coefficient of the oligonucleotide at 260 nm

ε_dye = Molar extinction coefficient of the dye at its maximum absorbance

wavelength

Method 2: High-Performance Liquid Chromatography
(HPLC)
HPLC provides a more rigorous method for assessing labeling efficiency and purity. It

separates the labeled oligonucleotide from the unlabeled oligonucleotide and any free dye.

Protocol:

Perform the Labeling Reaction: Follow steps 2.1 and 2.2 from the spectrophotometry

protocol.

HPLC Analysis:
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Use a reverse-phase HPLC column suitable for oligonucleotide separation.

Set up a gradient elution system, typically with a mobile phase consisting of an aqueous

buffer (e.g., triethylammonium acetate) and an organic solvent (e.g., acetonitrile).

Inject the reaction mixture onto the HPLC column.

Monitor the elution profile using a UV-Vis detector at 260 nm and the maximum

absorbance wavelength of the dye.

Data Interpretation:

The chromatogram will show distinct peaks for the unlabeled oligonucleotide, the labeled

oligonucleotide, and the free dye.

The unlabeled oligonucleotide will have a shorter retention time than the more

hydrophobic labeled oligonucleotide.

By integrating the peak areas of the labeled and unlabeled oligonucleotides (at 260 nm),

the percentage of labeled product can be calculated.

Labeling Efficiency (%) = [Area of Labeled Oligo Peak / (Area of Labeled Oligo Peak +

Area of Unlabeled Oligo Peak)] × 100

Visualizing the Workflow and Comparison
To better understand the experimental process and the relationship between the different

probes, the following diagrams have been generated.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Labeling Reaction

Purification

Validation

Amine-Modified Oligonucleotide

Mix Oligo and Dye
in Labeling Buffer

5-ROX NHS-Ester

Incubate at Room Temp

Purify Labeled Probe
(e.g., HPLC, Precipitation)

Spectrophotometry
(A260 & Amax) HPLC Analysis

Calculate Labeling Efficiency

Click to download full resolution via product page

Caption: Experimental workflow for labeling and validating 5-ROX probes.
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Fluorescent Probes for Oligonucleotide Labeling

Key Properties5-ROX

Excitation Wavelength

~575 nm

Emission Wavelength

~602 nm (Red-Orange)

Brightness (Ext. Coeff. & QY)

High

Common Applications

qPCR, FRET

6-FAM

~495 nm

~520 nm (Green)

High

qPCR, Sequencing

HEX

~535 nm

~556 nm (Yellow-Green)

Cy3

~550 nm

~570 nm (Orange-Red)

Very High

Microarrays, FRET

Cy5

~649 nm

~664 nm (Far-Red)

Very High

Microarrays, Imaging
Texas Red

~590 nm

~615 nm (Red)

Click to download full resolution via product page

Caption: Logical comparison of 5-ROX with alternative fluorescent probes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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